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Compound of Interest

Compound Name:
2-methoxy-N,5-dimethylaniline

hydrochloride

CAS No.: 2375270-94-1

Cat. No.: B2573882

Get Quote

Executive Summary & Hazard Profile
2-Methoxy-N,5-dimethylaniline hydrochloride is a highly reactive arylamine salt utilized in

advanced drug development and chemical synthesis. As a laboratory safety standard, this

compound must be treated with the highest tier of operational caution. The compound is

acutely toxic via oral, dermal, and inhalation routes[1]. It causes severe ocular damage, acts as

a potent skin sensitizer, and poses severe chronic health risks, including suspected

mutagenicity and carcinogenicity[2]. Furthermore, it is highly toxic to aquatic ecosystems,

strictly prohibiting any drain or standard trash disposal[1].

Mechanistic Basis for Toxicity & Handling
To handle this compound safely, laboratory personnel must understand the causality behind its

toxicity and physical behavior.

The Hydrochloride Salt Factor: The hydrochloride (HCl) salt form significantly increases the

compound's hydrophilicity compared to its free-base aniline counterpart. This high water
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solubility means the powder can rapidly dissolve in sweat, tears, or respiratory mucosa,

drastically accelerating systemic absorption upon dermal or inhalation contact[2].

Methemoglobinemia Pathway: Once absorbed, arylamines undergo rapid hepatic

metabolism. Cytochrome P450 enzymes (specifically the CYP1A2 isoform) catalyze the N-

hydroxylation of the aniline derivative into a highly reactive N-hydroxylamine metabolite[3].

This metabolite penetrates erythrocytes and undergoes a co-oxidation reaction with

oxyhemoglobin (HbO2). This reaction oxidizes the ferrous (Fe2+) iron in hemoglobin to the

ferric (Fe3+) state, forming methemoglobin (met-Hb)[3]. Because methemoglobin cannot

bind or transport oxygen, exposure leads to severe tissue hypoxia, cyanosis, and potentially

fatal methemoglobinemia[3].
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Hepatic metabolism of 2-methoxy-N,5-dimethylaniline leading to methemoglobinemia.

Experimental Workflow: Safe Handling & Spill Response
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Because of the rapid absorption and severe metabolic consequences, handling and disposal

must function as a self-validating system of containment.

Step 1: Engineering Controls & PPE

Environment: All manipulations must occur within a hard-ducted chemical fume hood to

prevent the inhalation of aerosolized dust[1].

PPE: Personnel must don double nitrile gloves (minimum 5 mil thickness), a chemically

resistant lab coat, and tight-fitting unvented safety goggles[1]. If a fume hood is unavailable

or a spill occurs outside containment, a NIOSH-approved respirator with P100 particulate

filters and organic vapor cartridges is mandatory[4].

Step 2: Spill Response & Decontamination In the event of a spill, immediate isolation is

required. Do not use standard dry-sweeping techniques, which aerosolize the toxic HCl salt

directly into the respiratory zone.

Evacuate & Isolate: Clear personnel without appropriate PPE from the immediate vicinity[2].

Containment: For solid spills, lightly mist the powder with a compatible non-reactive solvent

(e.g., a small amount of water) to suppress dust, or use a dedicated HEPA-filtered

vacuum[4]. For liquid solutions, surround and cover the spill with an inert, non-combustible

absorbent (e.g., vermiculite or dry sand)[1].

Collection: Use non-sparking plastic tools to scoop the absorbed material into a sealable,

compatible hazardous waste container[2].

Decontamination: Wash the spill area thoroughly with soap and water, collecting all washings

as liquid hazardous waste[2]. Critical Warning: Do not use strong oxidizing agents (e.g.,

bleach) for cleanup. Aniline hydrochlorides are highly incompatible with oxidizers and may

react violently, liberating toxic nitrogen oxides (NOx) and hydrogen chloride (HCl) gas[2].
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Step-by-step emergency spill response and decontamination workflow.
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Waste Segregation & RCRA Disposal Protocols
Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery

Act (RCRA) Subtitle C, chemical waste generators are legally obligated to determine the

classification of their discarded chemicals[4]. While unsubstituted aniline is a specifically listed

waste (U012), highly substituted derivatives like 2-methoxy-N,5-dimethylaniline
hydrochloride must be evaluated for characteristic toxicity and handled as hazardous

waste[5].

Never mix this compound's waste stream with strong acids (sulfuric, nitric) or strong bases, as

this can trigger exothermic reactions or liberate the volatile free-base aniline[2]. Label all waste

containers clearly with "Hazardous Waste" and the full chemical name, storing them in a cool,

dark, and well-ventilated secondary containment area[1].

Table 1: Waste Segregation and Disposal Logistics

Waste Stream
Container
Specifications

EPA/RCRA
Classification

Authorized
Disposal Method

Solid Chemical

Waste(Unused

powder, spill cleanup)

High-density

polyethylene (HDPE)

wide-mouth jar with a

PTFE-lined cap.

Tightly sealed.

Characteristic

Hazardous Waste /

State-Specific Toxic

Waste[6]

High-temperature

incineration by a

licensed RCRA

facility[4].

Aqueous/Organic

Solutions

PTFE or HDPE

carboy. Must reside in

secondary

containment away

from light[1].

Characteristic

Hazardous Waste

Chemical treatment or

incineration. Do NOT

discharge to

POTW[1].

Contaminated

Consumables(Gloves,

wipes, bench paper)

Heavy-duty hazardous

waste bags (double-

bagged) within a poly-

drum.

Solid Waste

(Contaminated)

Incineration. Must be

labeled "Toxic - Aniline

Derivative"[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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